Cas no 36034-54-5 (4-Methoxyisoquinoline)

4-Methoxyisoquinoline structure
4-Methoxyisoquinoline structure
Product Name:4-Methoxyisoquinoline
CAS No:36034-54-5
MF:C10H9NO
MW:159.184562444687
MDL:MFCD01646265
CID:1003665
PubChem ID:3785489
Update Time:2025-04-20

4-Methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxyisoquinoline
    • 4-Methoxyisochinolin
    • 4-Methoxy-isochinolin
    • 4--methoxyisoquinoline
    • 4-Methoxy-isoquinoline
    • AC1MX6EX
    • ACT10464
    • ANW-49891
    • CTK8B5739
    • Isoquinoline,4-methoxy-
    • SureCN1536378
    • 4-methoxy isoquinoline
    • YZGFLHYYILUCCS-UHFFFAOYSA-N
    • FCH1183776
    • AX8165726
    • AB0024470
    • W5750
    • ST24029157
    • A26435
    • 034M545
    • 36034-54-5
    • SCHEMBL1536378
    • CS-D0173
    • J-515668
    • DB-028956
    • FS-3118
    • MFCD01646265
    • DTXSID00396379
    • SY041611
    • DS-1018
    • AKOS015852347
    • AC-907/34121044
    • 4-(methyloxy)isoquinoline
    • MDL: MFCD01646265
    • Inchi: 1S/C10H9NO/c1-12-10-7-11-6-8-4-2-3-5-9(8)10/h2-7H,1H3
    • InChI Key: YZGFLHYYILUCCS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=CC2C=CC=CC=21

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.130
  • Melting Point: No data available
  • Boiling Point: 425.4±18.0 °C at 760 mmHg
  • Flash Point: 211.1±21.2 °C
  • PSA: 22.12

4-Methoxyisoquinoline Security Information

4-Methoxyisoquinoline Pricemore >>

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